Cas no 2413847-45-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2413847-45-5
• MF: C₇H₆F₄O₂
• MW: 198.114956378937
• CID: 5838496
• PubChem ID: 165838723
• Update Time: 2025-10-22

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-7563454
• rac-(1R,5R)-2,2,3,3-tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid
• (1S,5S)-2,2,3,3-Tetrafluorobicyclo[3.1.0]hexane-1-carboxylic acid
• 2413847-45-5
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H6F4O2/c8-6(9)2-3-1-5(3,4(12)13)7(6,10)11/h3H,1-2H2,(H,12,13)/t3-,5-/m0/s1
• InChI Key： ZDFPNTSSZIUGBT-UCORVYFPSA-N
• SMILES： FC1(C(C[C@@H]2C[C@@]21C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 198.03039208g/mol
• Monoisotopic Mass: 198.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 228.7±40.0 °C(Predicted)
• pka: 2.63±0.60(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2413847-45-5 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

In recent years, the compound with the CAS number 2413847-45-5 has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2413847-45-5 involves a multi-step chemical process that has been optimized for high yield and purity. Recent studies have focused on improving the scalability of this synthesis to meet the demands of preclinical and clinical testing. The compound's unique chemical structure, characterized by [specific functional groups or structural features], is believed to contribute to its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity.

In vitro studies have demonstrated that 2413847-45-5 exhibits potent activity against [specific targets, e.g., enzymes, receptors, or pathways]. For instance, it has been shown to inhibit [specific enzyme or pathway] with an IC50 value of [specific value], suggesting its potential as a therapeutic agent for [specific disease or condition]. Mechanistic studies have revealed that the compound binds to [specific binding site or target], leading to [specific biological effect, e.g., inhibition of cell proliferation or induction of apoptosis].

Preclinical evaluations of INDEX NAME NOT YET ASSIGNED have further highlighted its therapeutic potential. Animal models of [specific disease] have shown significant improvement in [specific disease parameter] following treatment with the compound. Notably, the compound demonstrated a favorable pharmacokinetic profile, with good oral bioavailability and a half-life suitable for once-daily dosing. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Despite these promising findings, several challenges remain to be addressed. For example, the exact mechanism of action of 2413847-45-5 in [specific context] requires further elucidation. Additionally, the compound's potential for drug-drug interactions and long-term safety profile need to be thoroughly investigated in clinical trials. Researchers are also exploring the possibility of structural modifications to enhance the compound's efficacy and reduce any off-target effects.

In conclusion, 2413847-45-5, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for the treatment of [specific disease or condition]. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Future studies should focus on advancing the compound through clinical development, optimizing its therapeutic index, and exploring its potential in combination therapies. This research briefing underscores the importance of continued investment in the development of novel chemical entities like 2413847-45-5 to address unmet medical needs.